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Compound of Interest

Compound Name: A-86929

Cat. No.: B1241790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of A-86929, a potent selective dopamine D1 receptor agonist. Given the absence of a

specific Safety Data Sheet (SDS) for A-86929, this document incorporates safety protocols for

its prodrug, Adrogolide hydrochloride (ABT-431), and general best practices for handling potent

neuroactive compounds.[1] A conservative approach is advised, treating A-86929 with the

highest degree of caution.

Personal Protective Equipment (PPE)
The primary focus for handling potent compounds is to ensure personnel safety through

effective containment, utilizing a combination of engineering controls and personal protective

equipment. The following table summarizes the recommended PPE for handling A-86929.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles

Must be worn at all times to

protect against splashes and

airborne particles.

Hand Protection
Chemical-Resistant Gloves

(Nitrile)

Double-gloving is

recommended. Ensure gloves

are compatible with the

solvents being used. Regularly

inspect for and immediately

replace any damaged gloves.

Body Protection Disposable Gown or Lab Coat

A disposable gown is preferred

to prevent contamination of

personal clothing. If a lab coat

is used, it should be dedicated

to potent compound work and

laundered professionally.

Respiratory Protection NIOSH-Approved Respirator

A respirator is essential when

handling the powder form of A-

86929 to prevent inhalation.

The specific type of respirator

should be determined by a

formal risk assessment. For

highly potent compounds, a

Powered Air-Purifying

Respirator (PAPR) may be

necessary.[2]

Foot Protection Closed-Toe Shoes
Should be worn at all times in

the laboratory.

Operational Handling Plan
Safe handling of potent compounds like A-86929 requires stringent operational procedures to

minimize exposure risk. All operations involving the handling of A-86929 powder should be

conducted within a certified chemical fume hood or a glove box to ensure containment.[3][4]
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Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling A-86929.

Ensure all necessary PPE is readily available and in good condition.

Prepare all equipment and reagents before handling the compound.

Verify that the chemical fume hood or glove box is functioning correctly.

Weighing and Aliquoting:

Perform all weighing and aliquoting of A-86929 powder within a containment device (e.g.,

chemical fume hood, glove box).

Use disposable weighing boats and spatulas to avoid cross-contamination.

Handle the compound gently to minimize the generation of airborne dust.

Solution Preparation:

When dissolving A-86929, add the solvent to the powder slowly to prevent splashing.

Keep containers closed whenever possible.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the designated area, avoiding contamination of skin and clothing.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
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The disposal of A-86929 and any contaminated materials must be handled with extreme care

to prevent environmental contamination and accidental exposure. All waste generated from

handling A-86929 should be treated as hazardous waste.

Waste Type Disposal Procedure

Unused A-86929 Powder

Collect in a clearly labeled, sealed container for

hazardous waste. Do not mix with other

chemical waste.

Contaminated Labware (disposable)

Place all disposable items (e.g., gloves,

weighing paper, pipette tips) in a designated,

sealed hazardous waste bag or container.

Contaminated Labware (reusable)

Decontaminate reusable glassware and

equipment with a suitable solvent. The solvent

rinse should be collected as hazardous liquid

waste. After decontamination, the labware can

be washed according to standard laboratory

procedures.

Solutions Containing A-86929

Collect all aqueous and organic solutions

containing A-86929 in a designated, sealed

container for hazardous liquid waste. The

container must be clearly labeled with the

contents and concentration.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of A-86929, from initial

preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of A-86929.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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